![molecular formula C17H17FN4O2 B5501726 1-{[3-(2-fluorophenyl)-1,4,6,7-tetrahydro-5H-pyrazolo[4,3-c]pyridin-5-yl]carbonyl}cyclopropanecarboxamide](/img/structure/B5501726.png)
1-{[3-(2-fluorophenyl)-1,4,6,7-tetrahydro-5H-pyrazolo[4,3-c]pyridin-5-yl]carbonyl}cyclopropanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
Synthesis of structurally similar compounds involves multi-step nucleophilic substitution reactions and ester hydrolysis, starting from commercially available precursors to yield products confirmed by spectroscopic methods such as NMR and MS. For instance, compounds with fluoro-phenyl groups and cyclopropane carboxamide moieties are synthesized through a series of carefully orchestrated steps, highlighting the synthetic complexity and precision required in crafting such molecules (Zhou et al., 2021).
Molecular Structure Analysis
The structural intricacies of similar compounds are elucidated through crystallography, providing insight into molecular conformations, crystalline structures, and intermolecular interactions. These studies reveal the spatial arrangements and bond distances, crucial for understanding the compound's reactivity and properties. For example, X-ray diffraction data confirm the molecular structures, showcasing the detailed atomic arrangement and emphasizing the compound's three-dimensional configuration (Jasinski et al., 2012).
Scientific Research Applications
Fluorinated Pyrazoles as Medicinal Building Blocks
Fluorinated pyrazoles like 1-{[3-(2-fluorophenyl)-1,4,6,7-tetrahydro-5H-pyrazolo[4,3-c]pyridin-5-yl]carbonyl}cyclopropanecarboxamide are significant due to their potential in medicinal chemistry. They often function as intermediates in synthesizing compounds with a wide range of biological activities (Surmont et al., 2011).
Role in Antimicrobial and Anticancer Agents
These compounds have been explored for their antimicrobial and antifungal activities, showing promise as potential therapeutic agents. Some derivatives have demonstrated comparable activity to standard drugs (Hafez et al., 2015).
Synthesis and Structural Characterization
Research also focuses on the synthesis and structural characterization of these compounds, providing a foundation for understanding their potential applications in drug design and development (Zhou et al., 2021).
Potential in Imaging and Diagnosis
Certain fluorinated derivatives have been used in radiolabeling for imaging and diagnostic purposes. This highlights their potential in medical imaging and targeted drug delivery systems (Lang et al., 1999).
properties
IUPAC Name |
1-[3-(2-fluorophenyl)-1,4,6,7-tetrahydropyrazolo[4,3-c]pyridine-5-carbonyl]cyclopropane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17FN4O2/c18-12-4-2-1-3-10(12)14-11-9-22(8-5-13(11)20-21-14)16(24)17(6-7-17)15(19)23/h1-4H,5-9H2,(H2,19,23)(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HZDPGWZHWPXAPH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC2=C1NN=C2C3=CC=CC=C3F)C(=O)C4(CC4)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17FN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[3-(2-Fluorophenyl)-1,4,6,7-tetrahydropyrazolo[4,3-c]pyridine-5-carbonyl]cyclopropane-1-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.